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Compound of Interest

Compound Name:
3-(Chloromethyl)-5-

(trifluoromethyl)benzonitrile

CAS No.: 1134263-21-0

Cat. No.: B14863698

Get Quote

Executive Summary
3-(Chloromethyl)-5-(trifluoromethyl)benzonitrile (CAS: 1134263-21-0) is a high-value

fluorinated building block used extensively in medicinal chemistry for the introduction of the 3,5-

disubstituted benzyl motif.[1][2][3][4] The trifluoromethyl (-CF₃) group confers metabolic stability

and lipophilicity, while the nitrile (-CN) serves as a versatile handle for heterocycle formation

(e.g., tetrazoles, amidines) or hydrolysis to carboxylic acids.[1]

This guide provides a technical framework for the procurement, quality validation, and handling

of this compound. Due to the high reactivity of the benzylic chloride, "Research Grade"

procurement requires strict attention to moisture exclusion and dimer impurities.

Part 1: Strategic Procurement
Market Landscape & Grading
Unlike commodity chemicals, this compound is typically synthesized on-demand or stocked in

small batches by specialized fluorine chemistry vendors.[4]
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Hit-to-Lead

optimization

Unreacted Methyl

precursor, Benzyl

alcohol

Process Grade >98%
Scale-up / GLP Tox

Studies

Residual solvents,

Heavy metals

Vendor Selection Strategy
Do not rely solely on price. The lability of the C-Cl bond means that improper storage by the

vendor (e.g., lack of desiccation) can degrade purity before shipment.[1][4]

Tier 1 (Preferred): Specialized Fluorine/Building Block vendors (e.g., Combi-Blocks, BLD

Pharm, Enamine). These vendors typically re-test purity before shipment.[4]

Tier 2 (Aggregators): General catalog suppliers.[4] Risk of "aged" stock with higher

hydrolysis content.[4]

Procurement Decision Tree
Use the following logic to determine the optimal sourcing route based on your project phase.
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Figure 1: Decision matrix for sourcing 3-(Chloromethyl)-5-(trifluoromethyl)benzonitrile.

Prioritize stock items with recent QC data due to stability concerns.

Part 2: Technical Specifications & Quality
Assurance
The Self-Validating System
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Trust but verify. The benzylic chloride is a "hot" electrophile.[4] Upon receipt, you must validate

that the compound has not hydrolyzed to 3-(hydroxymethyl)-5-(trifluoromethyl)benzonitrile or

dimerized.[1][4]

Analytical Protocols
1. Visual Inspection

Pass: White to off-white low-melting solid or colorless oil (depending on ambient temp; MP is

close to RT).[1][4]

Fail: Yellow/Orange discoloration (indicates oxidation or polymerization).[4]

Fail: Fuming (indicates active hydrolysis releasing HCl).[4]

2. 1H-NMR Validation (CDCl₃)
The chemical shift of the benzylic protons is the primary diagnostic.[1][4]

Proton Environment Chemical Shift (δ, ppm) Diagnostic Value

-CH₂-Cl (Target) ~4.6 - 4.7 ppm (s) Primary Signal

-CH₂-OH (Impurity) ~4.8 - 4.9 ppm (s) Hydrolysis Product

-CH₃ (Starting Material) ~2.4 - 2.5 ppm (s) Incomplete Reaction

Aromatic Protons ~7.8 - 8.1 ppm (m) Integral reference (3H)

3. 19F-NMR Validation
Target: Single singlet around -63 ppm (Ar-CF₃).

Impurity: Multiple fluorine signals indicate regioisomers (e.g., 2-chloromethyl isomer) which

are difficult to separate.[1][4]

QC Workflow Diagram
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Figure 2: Incoming Quality Control (QC) workflow. The critical step is distinguishing the

chloromethyl singlet from the hydroxymethyl impurity.

Part 3: Handling & Safety[5]
Core Hazards[1][4]

Lachrymator: Like all benzyl chlorides, this compound is a potent tear gas.[4] Always handle

in a functioning fume hood.[4]

Corrosive: Hydrolysis releases HCl gas.[4]

Acute Toxicity: Nitriles can liberate cyanide under extreme metabolic or chemical conditions;

treat as highly toxic.[4]

Storage Protocol
Temperature: 2–8°C (Refrigerate).

Atmosphere: Store under Argon or Nitrogen.[4]

Container: Tightly sealed with Parafilm or electrical tape to prevent moisture ingress.[4]

Shelf Life: ~6 months if stored correctly.[4] Re-test NMR before use if stored >3 months.[4]

Part 4: Synthetic Context[6][7][8]
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Why Buy This? (Mechanism of Action)
Researchers typically purchase this unit to append a lipophilic, metabolically stable "tail" to a

drug scaffold. The benzylic chloride undergoes SN2 reactions with amines, phenols, or thiols.

Reaction Map
The following diagram illustrates the standard synthetic utility of the compound.
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Figure 3: Synthetic utility and degradation pathway.[1][4] The SN2 alkylation is the primary use

case; hydrolysis is the primary failure mode.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. 75462-59-8|1-(Chloromethyl)-3,5-bis(trifluoromethyl)benzene|BLD Pharm [bldpharm.com]

3. 455-18-5|4-(Trifluoromethyl)benzonitrile|BLD Pharm [bldpharm.com]

4. 3-(Chloromethyl)benzonitrile | C8H6ClN | CID 522126 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. CAS#:886230-74-6 | 3-Iodo-6-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole | Chemsrc
[chemsrc.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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